8-Hydroxy-1,4-dioxo-1,4-dihydronaphthalen-2-olate
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Overview
Description
8-hydroxy-1,4-dioxo-1,4-dihydronaphthalen-2-olate is the conjugate base of 2,8-dihydroxy-1,4-naphthoquinone arising from selective deprotonation of the 2-hydroxy group; major species at pH 7.3. It is a conjugate base of a 2,8-dihydroxy-1,4-naphthoquinone.
Scientific Research Applications
Chemical Synthesis and Derivative Formation
Synthesis of Benzo[g]indoles and Naphthoquinones
The compound 8-Hydroxy-1,4-dioxo-1,4-dihydronaphthalen-2-olate has been used in chemical synthesis. For example, it was used in the synthesis of 4-chloro-5-hydroxy-1H-benzo[g]indoles and 3-methoxycarbonyl-4,9-dioxo-2,3,4,9-tetrahydro-1H-benzo[f]indoles (Yi, Cho, & Lee, 2005). Another study utilized it for thiomethylation of hydroxy-1,4-naphthoquinones, leading to the synthesis of fibrostatins B, C, and D (Sabutskii, Polonik, Denisenko, & Dmitrenok, 2014).
Anticancer Agent Design
It was used to design and synthesize dihydroxy-2-(1-hydroxy-4-methylpent-3-enyl)naphthalene derivatives as anticancer agents, influencing cell autophagy (Yang et al., 2019).
Cycloaddition Reactions
The compound played a role in base-promoted 1,3-dipolar cycloaddition reactions, forming structurally diverse naphtho[2,3-d]isoxazole-4,9(3aH,9aH)-dione derivatives (You et al., 2018).
Crystal Structure and Molecular Interactions
Structural Analysis
The structure of the 1H-imidazol-3-ium lawsonate salt, including this compound, was studied through ab initio gas-phase calculations, revealing insights into its structural features and hydrogen bonding (Ribeiro et al., 2013).
Formation of Naphthalene Derivatives
In enzymatic conversion of 1,2-dihydronaphthalene by fungal peroxygenases, the formation of naphthalene hydrates (including this compound) was observed, leading to naphthalene and its further conversion into naphthols (Kluge et al., 2014).
Antibacterial Properties
- Antibacterial Activity: Derivatization of this compound showed antibacterial activity against E. coli and S. aureus (Cahyana, Ardiansah, & Widodo, 2020).
Hydroxylation and Functionalization
Hydroxylation of Derivatives
The hydroxylation of 4-arylimino-5-hydroxy-1,4-dihydronaphthalen-1-ones using this compound leads to the formation of various hydroxylated derivatives (Bukhtoyarova & Ektova, 2004).
Functionalization via Lewis Acid Catalysis
The compound was involved in Lewis acid-catalyzed ring-opening functionalizations of 1,4-epoxy-1,4-dihydronaphthalenes, leading to the formation of multifunctionalized naphthalene derivatives (Sawama et al., 2013).
Other Applications
- Electrochemical Detection of Modified Oligonucleotides: The compound was used in redox-active labels for electrochemical detection of modified oligonucleotides on Au electrodes (Shundrin et al., 2016).
- Fluorescence Emissions: A derivative of this compound showed tunable fluorescence emissions depending on various factors (Singh & Baruah, 2017).
Properties
Molecular Formula |
C10H5O4- |
---|---|
Molecular Weight |
189.14 g/mol |
IUPAC Name |
5-hydroxy-7,8-dioxonaphthalen-1-olate |
InChI |
InChI=1S/C10H6O4/c11-6-3-1-2-5-7(12)4-8(13)10(14)9(5)6/h1-4,11-12H/p-1 |
InChI Key |
IIHDTJRXBMXFDL-UHFFFAOYSA-M |
Canonical SMILES |
C1=CC2=C(C(=C1)[O-])C(=O)C(=O)C=C2O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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